2-ethoxy-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C16H16N4O2/c1-3-22-14-7-5-4-6-13(14)16(21)18-12-9-17-15-8-11(2)19-20(15)10-12/h4-10H,3H2,1-2H3,(H,18,21)
• InChI Key: IKWZLBKXCMASFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CN3C(=CC(=N3)C)N=C2
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• CAS No.: 1798637-33-8

Description

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[1,5-a]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is considered a privileged structure in biologically active compounds and is a bioisostere of natural purine.

Scientific Research Applications

Antioxidant, Antibacterial, and Cytotoxic Activities

One significant area of research has been the investigation of new pyrazolo[1,5-a]pyrimidine derivatives, including 2-ethoxy-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide, for their antioxidant, antibacterial, and cytotoxic activities. These compounds have demonstrated promising results in preclinical studies, with specific derivatives showing high antioxidant activities comparable to ascorbic acid. Moreover, certain derivatives have exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, alongside notable cytotoxic effects on breast cancer cell lines, indicating potential therapeutic applications in oncology and infectious diseases​​.

Mechanism of Action

Target of Action

The compound 2-ethoxy-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide is a potent anti-tubercular agent . It has been designed and synthesized to target Mycobacterium tuberculosis H37Ra , the bacterium responsible for tuberculosis .

Mode of Action

It is known that it exhibits significant activity against mycobacterium tuberculosis h37ra . The compound’s interaction with its target leads to inhibition of the bacterium’s growth, thereby exhibiting its anti-tubercular activity .

Biochemical Pathways

The compound affects the biochemical pathways of Mycobacterium tuberculosis H37Ra, leading to its inhibition

Result of Action

The result of the compound’s action is the inhibition of Mycobacterium tuberculosis H37Ra growth . This leads to its potent anti-tubercular activity . The compound has been found to exhibit significant activity against Mycobacterium tuberculosis H37Ra, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM .